Cas no 2228982-24-7 (tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate
• CAS No: 2228982-24-7
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 6390079
• PubChem ID: 165831564
• Update Time: 2025-10-29

tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate
• EN300-1903068
• tert-butyl N-{4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-chlorophenyl}carbamate
• 2228982-24-7

• Inchi： 1S/C17H25ClN2O2/c1-15(2,3)22-14(21)20-11-6-7-12(13(18)8-11)17(10-19)9-16(17,4)5/h6-8H,9-10,19H2,1-5H3,(H,20,21)
• InChI Key： VCHYLMGPXJRKAW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CC1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate

Introduction to Tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate (CAS No. 2228982-24-7) and Its Applications in Modern Chemical Biology

Tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate, identified by the CAS number 2228982-24-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely recognized for their versatility in pharmaceutical and agrochemical industries. The structural motif of this molecule, featuring a tert-butyl group and a 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl moiety, suggests a high degree of molecular complexity that may contribute to its distinct biological activity.

The tert-butyl group, a common tert-butyl derivative, is known for its steric hindrance properties, which can influence the compound's interactions with biological targets. This steric effect is particularly relevant in drug design, where precise molecular orientation is often critical for efficacy. The presence of the 4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl part introduces a nitrogen-containing heterocycle with a chloro substituent, elements that are frequently explored in medicinal chemistry for their ability to modulate receptor binding and metabolic stability.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known for their ability to act as transition-state analogs or irreversible inhibitors, making them valuable tools in drug discovery. The specific structure of Tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate may confer unique properties such as selective binding to certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Recent studies have highlighted the importance of targeting specific enzymatic pathways to develop treatments for these conditions. The chlorophenyl moiety in the molecule suggests a possible interaction with aromatic hydrocarbon receptors (AhR), which are involved in various physiological processes including immune response and detoxification. Additionally, the aminomethyl group could serve as a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

The synthesis of Tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the carbamate functional group typically involves condensation reactions between a carboxylic acid derivative and an amine under appropriate conditions. The presence of the dimethylcyclopropyl group adds complexity to the synthesis, necessitating specialized methodologies to achieve regioselective transformations.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding interactions of this compound with potential biological targets. Techniques such as docking simulations and molecular dynamics (MD) simulations are commonly employed to predict how the molecule might interact with enzymes or receptors at an atomic level. These studies can help identify key binding residues and optimize the compound's structure for improved affinity and selectivity.

The pharmacokinetic profile of Tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate is another critical aspect that needs to be evaluated. Factors such as solubility, stability in biological fluids, and metabolic clearance rates can significantly impact its therapeutic potential. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are essential for characterizing these properties.

In conclusion, Tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate represents an intriguing compound with potential applications in chemical biology and drug development. Its unique structural features offer opportunities for designing molecules with tailored biological activities. Further research is warranted to explore its pharmacological properties and develop novel therapeutic strategies based on this promising scaffold.